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Compound of Interest

Compound Name: Cholesteryl lignocerate

CAS No.: 73024-96-1

Cat. No.: B1193965

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of cholesteryl
lignocerate in lipidomics studies. Included are its applications as a biomarker, its role in

disease, and its relevance in drug development, complemented by detailed experimental

protocols for its analysis.

Introduction to Cholesteryl Lignocerate
Cholesteryl lignocerate (CE(24:0)) is a cholesterol ester containing lignoceric acid, a

saturated very-long-chain fatty acid (VLCFA) with 24 carbon atoms.[1] As a member of the

cholesteryl ester family, it is a highly hydrophobic lipid.[2] In biological systems, cholesteryl

esters are primarily involved in the transport and storage of cholesterol.[3] The metabolism of

VLCFAs, including their incorporation into cholesteryl esters, is a critical area of study, as

dysregulation is linked to severe human diseases.[4][5][6]
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The accumulation of cholesteryl esters containing VLCFAs, such as cholesteryl lignocerate,

is a key biomarker for certain metabolic disorders.

X-Linked Adrenoleukodystrophy (X-ALD): This genetic disorder is characterized by the

accumulation of VLCFAs, including in the form of cholesteryl esters, in various tissues and

bodily fluids.[7][8] Elevated levels of C24:0 and C26:0 fatty acids in plasma are used for the

diagnosis and carrier identification of X-ALD.[9] Lipidomic analysis of cholesteryl esters in

plasma and tissues is therefore a critical diagnostic tool for X-ALD.[10]

Role in Disease Pathogenesis
The abnormal accumulation of cholesteryl lignocerate and other VLCFA-containing

cholesteryl esters is not just a biomarker but is also implicated in the pathophysiology of

diseases like X-ALD. This accumulation is thought to contribute to the demyelination of cerebral

white matter and adrenal insufficiency characteristic of the disease.[8][9] Studies have shown

that a deficiency in the ABCD1 transporter protein leads to the buildup of these lipids.[10]

Relevance in Drug Development
The link between VLCFA metabolism and disease has made the enzymes and pathways

involved targets for drug development.

Cholesterol-Lowering Therapies: Research has explored the connection between cholesterol

metabolism and VLCFA levels. In some studies, cholesterol-lowering drugs have been

investigated for their potential to normalize VLCFA levels in X-ALD patients, although clinical

results have been varied.[10][11]

Targeting Cholesterol Esterification: The esterification of cholesterol is a key metabolic

process. The enzyme Acyl-CoA:cholesterol acyltransferase (ACAT) is responsible for this

process.[3] Inhibitors of ACAT are being investigated for their therapeutic potential in various

diseases, including cancer, where cholesterol esterification is deregulated.[3]

Quantitative Data Summary
The following tables summarize the concentrations of various cholesteryl esters, including

those with very-long-chain fatty acids, in different biological samples.
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Table 1: Cholesteryl Ester Concentrations in Mouse Tissues

Cholester
yl Ester

Liver
(nmol/g)

Kidney
(nmol/g)

Spleen
(nmol/g)

Lung
(nmol/g)

Heart
(nmol/g)

Brain
(nmol/g)

CE(18:1) 13.5 ± 2.1 0.4 ± 0.1 1.2 ± 0.3 0.6 ± 0.1 0.3 ± 0.1 0.02 ± 0.01

CE(18:2) 25.1 ± 3.5 0.6 ± 0.1 2.5 ± 0.5 1.1 ± 0.2 0.5 ± 0.1 0.03 ± 0.01

CE(20:4) 10.2 ± 1.8 0.3 ± 0.1 0.9 ± 0.2 0.5 ± 0.1 0.2 ± 0.0 0.01 ± 0.00

CE(22:6) 2.1 ± 0.4 0.1 ± 0.0 0.2 ± 0.1 0.1 ± 0.0 0.1 ± 0.0 0.01 ± 0.00

CE(24:0) 0.5 ± 0.1 0.02 ± 0.00 0.05 ± 0.01 0.03 ± 0.01 0.01 ± 0.00 0.00 ± 0.00

Data adapted from a study on mouse tissues and presented as mean ± standard deviation.[12]

Table 2: Plasma Cholesteryl Ester Concentrations in a Healthy Human Population

Cholesteryl Ester Concentration (pmol/μL)

CE 16:0 113 ± 25

CE 18:0 26 ± 6

CE 18:1 140 ± 32

CE 18:2 357 ± 78

CE 20:4 52 ± 11

Data represents mean ± standard deviation from a study on Japanese preadolescents.[13]

Table 3: Plasma Very-Long-Chain Fatty Acid Levels in X-ALD Patients and Controls (% of Total

Fatty Acids)

Fatty Acid X-ALD Hemizygotes Healthy Controls

C24:0 (Lignoceric acid) Increased Normal

C26:0 (Hexacosanoic acid) 0.081 ± 0.0066 0.015 ± 0.0032
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Data represents mean ± standard error of the mean.[9]

Experimental Protocols
Lipid Extraction from Tissues or Plasma
This protocol is based on established methods for the extraction of total lipids, including

cholesteryl esters.[14][15]

Materials:

Tissue homogenizer

Chloroform

Methanol

Internal standards (e.g., deuterated cholesteryl esters)[16]

Glass centrifuge tubes

Nitrogen gas evaporator

Procedure:

For tissues, homogenize a known weight of the sample in a suitable buffer. For plasma, use

a defined volume.

To the homogenate or plasma, add a 2:1 (v/v) mixture of chloroform and methanol.

Add an appropriate amount of internal standard.

Vortex the mixture vigorously for 2 minutes.

Centrifuge at 2000 x g for 10 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

Evaporate the solvent under a stream of nitrogen gas.
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Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g.,

methanol/chloroform).

Analysis of Cholesteryl Lignocerate by LC-MS/MS
This protocol is adapted from a method for the analysis of cholesterol and cholesteryl esters,

including very-long-chain species.[12][17][18]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Mass spectrometer (e.g., QTOF or triple quadrupole) with an Atmospheric Pressure

Chemical Ionization (APCI) or Electrospray Ionization (ESI) source[2][19]

LC Conditions:

Column: C18 reversed-phase column (e.g., Gemini 5U C18)[12]

Mobile Phase A: 50:50 (v/v) Water:Methanol with 0.1% formic acid and 10 mM ammonium

formate[12]

Mobile Phase B: 80:20 (v/v) Isopropanol:Methanol with 0.1% formic acid and 10 mM

ammonium formate[12]

Flow Rate: 0.5 mL/min[12]

Gradient:

0-4 min: 40% B

4-6 min: 40-60% B

6-16 min: 60-100% B

16-22 min: 100% B (wash)

22-24 min: 100-40% B
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24-30 min: 40% B (re-equilibration)[12]

MS/MS Conditions:

Ionization Mode: Positive

Precursor Ion: For cholesteryl lignocerate, the [M+H]+ ion.

Product Ion: A characteristic fragment ion of cholesterol at m/z 369 is often used for

monitoring all cholesteryl esters.[2][20]

Acquisition Mode: Multiple Reaction Monitoring (MRM) or Auto-MS/MS for quantification and

identification.[12]

Quantification:

The concentration of cholesteryl lignocerate is determined by comparing the peak area of

the analyte to that of the internal standard.[12]

Results are typically normalized to the initial tissue weight or plasma volume.[12]
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Caption: Experimental workflow for cholesteryl lignocerate analysis.
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Caption: Cholesterol esterification signaling pathway.
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Caption: VLCFA metabolism and its role in X-ALD.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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